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Compound of Interest

Compound Name: Disperse Violet 33

Cat. No.: B1594587

Initial investigations into the synthesis and characterization of the compound designated as C.1.
11218 have revealed a significant challenge: the provided Colour Index (C.I.) number does not
correspond to a readily identifiable chemical substance in publicly available databases and
scientific literature. Extensive searches for "C.l. 11218" have failed to yield a specific chemical
name, structure, or any associated synthesis or characterization data.

The Colour Index International is a reference database of manufactured color products, where
each colorant is assigned a unique C.I. Generic Name and a C.I. Constitution Number. The
number "11218" falls within the range typically assigned to monoazo dyes. However, searches
for this specific number, as well as for nearby numbers such as C.I. 11210 and C.I. 11220,
have not provided a conclusive identification. For instance, C.l. 11270 is identified as Basic
Orange 2, a well-characterized azo dye, but no direct relationship or synthetic pathway to a
potential "C.I. 11218" could be established.[1][2][3][4][5]

It is highly probable that "C.l. 11218" is an incorrect, obsolete, or a highly specialized internal
designation not widely recognized in the public domain. Without a confirmed chemical identity
—including its IUPAC name, CAS number, or molecular structure—it is impossible to provide a
detailed and accurate technical guide on its synthesis and characterization as requested.

To proceed with this inquiry, it is imperative to first correctly identify the chemical compound of
interest. Researchers, scientists, and drug development professionals requiring information on
this substance should seek to verify the C.l. number from its original source. Alternative
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identifiers such as a common name, trade name, or any known chemical synonyms would be
crucial for a successful literature and database search.

Once a definitive identification of the compound is made, a comprehensive technical guide can
be developed, encompassing the following critical areas:

Hypothetical Structure and Synthesis of a Related
Monoazo Yellow Dye

While the specific synthesis for "C.I. 11218" is unknown, a general synthetic approach for a
simple monoazo yellow dye, which would likely fall in this C.l. number range, can be illustrated.
A common method involves the diazotization of an aromatic amine followed by coupling with a
suitable coupling component.

A potential synthetic workflow could be visualized as follows:
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Caption: Generalized workflow for the synthesis of a monoazo dye.

Characterization Techniques

Once synthesized and purified, the characterization of the dye would involve a suite of
analytical techniques to confirm its structure and assess its purity and properties.

A typical characterization workflow is outlined below:
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Caption: Standard workflow for the characterization of a synthesized dye.

Data Presentation

All quantitative data obtained from these characterization techniques would be summarized in
clearly structured tables for easy comparison and interpretation. This would include, but not be
limited to:

o Table 1: Spectroscopic Data Summary (Amax, key IR absorption bands, NMR chemical
shifts, and mass-to-charge ratio).

o Table 2: Physical and Thermal Properties (Melting point, decomposition temperature, and
solubility in various solvents).

o Table 3: Chromatographic Data (Rf values from TLC and retention times and purity from
HPLC).

Experimental Protocols

Detailed methodologies for all key experiments would be provided, including:

¢ Synthesis Protocol: A step-by-step procedure for the diazotization and coupling reactions,
including reagent quantities, reaction times, temperatures, and purification methods.
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e Analytical Protocols: Detailed parameters for each characterization technique employed,
such as the solvent and concentration used for UV-Vis, the parameters for NMR and mass
spectrometry, and the mobile phase and column specifications for HPLC.

In conclusion, while a definitive guide on C.l. 11218 cannot be provided at this time due to the
ambiguity of its identity, the framework outlined above illustrates the comprehensive approach
that would be taken once the compound is correctly identified. The scientific community is
encouraged to ensure the accuracy of identifiers to facilitate effective research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chrysoidine Y (C. I. 11270), 50 g, CAS No. 532-82-1 | Dyes | Indicators and Dyes |
Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]

2. worlddyevariety.com [worlddyevariety.com]

3. cameo.mfa.org [cameo.mfa.org]

4.532-82-1 CAS | CHRYSOIDINE Y | Biological Stains and Dyes | Article No. 02841
[lobachemie.com]

5. Chrysoidine - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Unraveling the Synthesis and Characterization of C.I.
11218: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594587#c-i-11218-synthesis-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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